Cas no 5668-71-3 (2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-phenylacetamide
• CAS No: 5668-71-3
• MF: C₁₈H₁₅BrN₂O₃S
• MW: 419.292302370071
• CID: 1599869
• PubChem ID: 2860036
• Update Time: 2025-04-21

2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-phenylacetamide
• Acetamide, 2-[[1-(4-bromophenyl)-2,5-dioxo-3-pyrrolidinyl]thio]-N-phenyl-
• 2-[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-N-phenylacetamide
• AKOS001670083
• STL308726
• 419544-79-9
• AB00092681-01
• AC1MERM4
• 5668-71-3
• AKOS016054634
• DTXSID30386344
• EU-0014788
• Oprea1_294439
• 2-{[1-(4-bromophenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-phenylacetamide
• 2-[1-(4-bromophenyl)-2,5-dioxoazolidin-3-ylthio]-N-phenylacetamide
• Oprea1_185194

• Inchi： 1S/C18H15BrN2O3S/c19-12-6-8-14(9-7-12)21-17(23)10-15(18(21)24)25-11-16(22)20-13-4-2-1-3-5-13/h1-9,15H,10-11H2,(H,20,22)
• InChI Key： ZAFOKKNXHCFLOV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(CC(C1=O)SCC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 417.99875
• Monoisotopic Mass: 417.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 66.48